4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide

• IUPAC Name: 4-tert-butyl-N-[(E)-(2-methylthiophen-3-yl)methylideneamino]benzamide
• InChI: InChI=1S/C17H20N2OS/c1-12-14(9-10-21-12)11-18-19-16(20)13-5-7-15(8-6-13)17(2,3)4/h5-11H,1-4H3,(H,19,20)/b18-11+
• InChI Key: XPKQVQQZEOWXBT-WOJGMQOQSA-N
• Canonical SMILES: CC1=C(C=CS1)C=NNC(=O)C2=CC=C(C=C2)C(C)(C)C
• Isomeric SMILES: CC1=C(C=CS1)/C=N/NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide, also known as MTT, is a chemical compound that has been used extensively in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide is not fully understood, but it is believed to act as an electron carrier, accepting electrons from NADH and transferring them to an acceptor molecule. This process is thought to be responsible for the compound's ability to measure mitochondrial function and its antioxidant properties.
Biochemical and Physiological Effects:
4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide has been shown to have a wide range of biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, reduce oxidative stress, and improve mitochondrial function. It has also been shown to have anti-inflammatory properties and to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide is its ease of use and reliability as a viability assay. It is also relatively inexpensive and widely available. However, there are some limitations to its use, including the fact that it can be affected by certain compounds that interfere with mitochondrial function, and that it may not be suitable for all types of cells or experiments.

Future Directions

There are many potential future directions for research involving 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide, including the development of new applications for the compound, the study of its mechanism of action, and the exploration of its potential therapeutic uses. Additionally, there is a need for further research into the limitations of 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide and the development of alternative viability assays that may be more suitable for certain types of experiments.

Scientific Research Applications

4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide has been used in a variety of scientific research applications, including the study of cancer, oxidative stress, and mitochondrial function. In cancer research, 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide is commonly used as a viability assay to determine the effectiveness of anticancer drugs. It has also been shown to have antioxidant properties, making it useful in the study of oxidative stress and related diseases. Additionally, 4-tert-butyl-N'-[(2-methyl-3-thienyl)methylene]benzohydrazide has been used as a mitochondrial function assay, allowing researchers to study the effects of various compounds on mitochondrial function.